Cas no 449756-97-2 (2-(1H-1,2,4-triazol-1-yl)benzylamine)

2-(1H-1,2,4-Triazol-1-yl)benzylamine is a heterocyclic amine derivative featuring a benzylamine core substituted with a 1,2,4-triazole moiety. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of both the triazole and benzylamine functional groups enhances its reactivity, enabling applications in the development of antifungal, antibacterial, and other pharmacologically relevant compounds. Its structural framework allows for further derivatization, making it valuable in drug discovery and optimization. The compound exhibits stability under standard handling conditions, facilitating its use in synthetic chemistry workflows.
2-(1H-1,2,4-triazol-1-yl)benzylamine structure
449756-97-2 structure
Product Name:2-(1H-1,2,4-triazol-1-yl)benzylamine
CAS No:449756-97-2
MF:C9H10N4
MW:174.20250082016
MDL:MFCD06617942
CID:68140
PubChem ID:4913133
Update Time:2025-06-07

2-(1H-1,2,4-triazol-1-yl)benzylamine Chemical and Physical Properties

Names and Identifiers

    • (2-(1H-1,2,4-Triazol-1-yl)phenyl)methanamine
    • [2-(1,2,4-triazol-1-yl)phenyl]methanamine
    • 1-[2-(1H-1,2,4-Triazol-1-yl)phenyl]methanamine
    • 1-[2-(1H-1,2,4-Triazol-1-yl)phenyl]methanamine hydrochloride
    • BENZENEMETHANAMINE, 2-(1H-1,2,4-TRIAZOL-1-YL)-
    • (2-(1,2,4-triazolyl)phenyl)methylamine
    • 006139
    • 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]methanamine(SALTDATA: HCl)
    • 2-(1,2,4-triazol-1-yl)-benzylamine
    • 2-(1,2,4-Triazol-1-yl)benzylamine
    • 2-(1H-1,2,4-Triazol-1-yl)benzenemethanamine
    • 2-[1,2,4]triazol-1-yl-benzylamine
    • AC1NKGTJ
    • ST084576
    • ZERO
    • 2-[1,2,4]triazol-1-yl-benzylamine, AldrichCPR
    • AKOS000260768
    • Benzenemethanamine,2-(1H-1,2,4-triazol-1-yl)-
    • EN300-3022041
    • CS-0207097
    • FT-0654546
    • SCHEMBL4611825
    • [2-(1H-1,2,4-triazol-1-yl)phenyl]methanamine
    • AC-4276
    • BS-24983
    • MFCD06617942
    • NIIBEJVCPXCXBQ-UHFFFAOYSA-N
    • AT12333
    • AB25362
    • DTXSID40406749
    • 449756-97-2
    • A826696
    • STK500777
    • 1-[2-(1,2,4-TRIAZOL-1-YL)PHENYL]METHANAMINE
    • ALBB-005591
    • 2-(1H-1,2,4-triazol-1-yl)benzylamine
    • MDL： MFCD06617942
    • Inchi： 1S/C9H10N4/c10-5-8-3-1-2-4-9(8)13-7-11-6-12-13/h1-4,6-7H,5,10H2
    • InChI Key： NIIBEJVCPXCXBQ-UHFFFAOYSA-N
    • SMILES： N1(C=NC=N1)C1C=CC=CC=1CN

Computed Properties

  • Exact Mass: 174.09100
  • Monoisotopic Mass: 174.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 56.7A^2

Experimental Properties

  • Density: 1.26
  • Boiling Point: 375.863 ℃ at 760 mmHg
  • Flash Point: 181.1 ºC
  • Refractive Index: 1.663
  • PSA: 56.73000
  • LogP: 1.42630

2-(1H-1,2,4-triazol-1-yl)benzylamine Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • Storage Condition：Sealed in dry,2-8°C

2-(1H-1,2,4-triazol-1-yl)benzylamine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1H-1,2,4-triazol-1-yl)benzylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H955935-10mg
[2-(1H-1,2,4-triazol-1-yl)benzyl]amine
 449756-97-2
10mg
 $ 50.00 2022-06-04
TRC
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 $ 115.00 2022-06-04
Alichem
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(2-(1H-1,2,4-Triazol-1-yl)phenyl)methanamine
 449756-97-2 95%
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 $306.90 2023-09-01
Apollo Scientific
OR926379-250mg
2-(1H-1,2,4-Triazol-1-yl)benzenemethanamine
 449756-97-2 95%
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 £200.00 2025-02-21
Apollo Scientific
OR926379-1g
2-(1H-1,2,4-Triazol-1-yl)benzenemethanamine
 449756-97-2 95%
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 £595.00 2025-02-21
Chemenu
CM129079-1g
(2-(1H-1,2,4-triazol-1-yl)phenyl)methanamine
 449756-97-2 95%
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 $218 2024-07-16
eNovation Chemicals LLC
Y1237524-1g
(2-(1H-1,2,4-Triazol-1-yl)phenyl)methanamine
 449756-97-2 95%
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 $185 2024-06-07
Enamine
EN300-3022041-0.05g
[2-(1H-1,2,4-triazol-1-yl)phenyl]methanamine
 449756-97-2 95.0%
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 $23.0 2025-03-19
Enamine
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 449756-97-2 95.0%
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